Cas no 13748-14-6 (2-Propylazepane)

2-Propylazepane structure

Product Name:2-Propylazepane

CAS No:13748-14-6

Molecular Formula:C₉H₁₉N

Molecular Weight:141.25386

CID:119891

PubChem ID:3556725

2-Propylazepane Properties

Names and Identifiers

- 2-Propylazepane
- 1H-Azepine,hexahydro-2-propyl-
- 2-PROPYLHEXAHYDROAZEPINE
- 2-propylazepane
- 2-propylazacycloheptane
- 1H-Azepine, hexahydro-2-propyl-
- 13748-14-6
- AKOS005638640
- DTXSID70393613
- 2-propyl-azepane
- +Expand
- InChIKey： JTPMDWPBRFXVQO-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H19N/c1-2-6-9-7-4-3-5-8-10-9/h9-10H,2-8H2,1H3
- SMILES： C(C1CCCCCN1)CC

Computed Properties

Exact Mass: 141.15187
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 141.152
Heavy Atom Count: 10
Complexity: 80.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

2-Propylazepane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B523923-10mg	2-propylazepane	13748-14-6		10mg	$ 50.00	2022-06-07

2-Propylazepane Related Literature

1. Anisotropic magnetoresistance and electronic features of the candidate topological compound praseodymium monobismuthide†

X.-L. Ge,W.-Z. Meng,Z.-D. Han,B. Qian,W. Zhao,X.-F. Jiang,Y. Fang,S. Ju Phys. Chem. Chem. Phys., 2023,25, 25573-25580
2. Publication received

Analyst, 1959,84, 196-196
3. A method for the determination of silver in ores and mineral products by atomic-absorption spectroscopy

Analyst, 1973,98, 335-342
4. A review of workplace aerosol sampling procedures and their relevance to the assessment of beryllium exposures†‡

J. Environ. Monit., 2006,8, 598-604
5. A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
6. Adsorption and binding of capping molecules for highly luminescent CdSenanocrystals – DFT simulation studies†

Hung-Lung Chou,Chih-Hsiang Tseng,K. Chandrasekara Pillai,Liang-Yih Chen Nanoscale, 2010,2, 2679-2684
7. Extensional viscosity of copper nanowire suspensions in an aqueous polymer solution

Amarin G. McDonnell,Naveen N. Jason,Leslie Y. Yeo,James R. Friend,Wenlong Cheng,Ranganathan Prabhakar Soft Matter, 2015,11, 8076-8082
8. Continuous process technology: a tool for sustainable production

Charlotte Wiles,Paul Watts Green Chem., 2014,16, 55-62
9. 3-Methyl-α-himachalene is confirmed, and the relative stereochemistry defined, by synthesis as the sex pheromone of the sandfly Lutzomyia longipalpis from Jacobina, Brazil

Chem. Commun., 1999, 355-356
10. Contents list

J. Anal. At. Spectrom., 2013,28, 617-623

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